Cas no 2176152-25-1 (2-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,3-benzothiazole)

• Product Name: 2-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,3-benzothiazole
• CAS No: 2176152-25-1
• MF: C₁₃H₁₁N₅OS
• MW: 285.324340105057
• CID: 5339127
• Update Time: 2025-10-29

2-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(benzo[d]thiazol-2-yl)methanone
• 1,3-benzothiazol-2-yl-[3-(triazol-2-yl)azetidin-1-yl]methanone
• 2-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,3-benzothiazole

• Inchi： 1S/C13H11N5OS/c19-13(12-16-10-3-1-2-4-11(10)20-12)17-7-9(8-17)18-14-5-6-15-18/h1-6,9H,7-8H2
• InChI Key： QRIBWCDZXYIANA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(N1CC(C1)N1N=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 383
• XLogP3: 1.9
• Topological Polar Surface Area: 92.2

Additional information on 2-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,3-benzothiazole

Introduction to 2-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,3-benzothiazole (CAS No. 2176152-25-1)

2-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,3-benzothiazole (CAS No. 2176152-25-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the benzothiazole family, which is well-known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a triazole ring and an azetidine moiety in its structure contributes to its complex reactivity and binding capabilities, making it a promising candidate for further investigation.

The molecular structure of 2-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,3-benzothiazole consists of a benzothiazole core substituted with an azetidine carbonyl group at the 1-position and a 2H-1,2,3-triazol-2-yl group at the 3-position. This arrangement creates multiple sites for interaction with biological targets, which is a key factor in its potential therapeutic applications. The benzothiazole moiety is particularly interesting because it is a common scaffold in many bioactive molecules, and its ability to modulate various biological pathways has been extensively studied.

In recent years, there has been a growing interest in developing novel compounds that can interact with biological targets in unique ways. 2-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,3-benzothiazole represents such an effort. The triazole ring in its structure is known for its stability and ability to form hydrogen bonds, which can enhance binding affinity to biological receptors. Additionally, the azetidine ring introduces conformational flexibility, allowing the molecule to adopt multiple shapes that can optimize interactions with target proteins.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Benzothiazole derivatives have been shown to inhibit various kinases and other enzymes that are crucial for tumor growth and survival. The specific arrangement of functional groups in 2-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,3-benzothiazole suggests that it may be able to disrupt these enzymatic pathways effectively. Preliminary studies have indicated that this compound exhibits inhibitory activity against several cancer-related enzymes, making it a promising lead for further development.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of signaling pathways and enzymes. Many anti-inflammatory drugs work by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The structural features of 2-[3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl]-1,3-benzothiazole suggest that it may be able to modulate these pathways by interacting with relevant enzymes or receptors. This potential makes it an attractive candidate for the development of novel anti-inflammatory agents.

The synthesis of CAS No. 2176152-25-1 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, while the azetidine ring can be formed through cyclization reactions involving appropriate precursors. The benzothiazole core is usually synthesized via condensation reactions between thioanisole derivatives and carbonyl compounds.

In terms of pharmacokinetic properties, CAS No. 2176152-25-1 needs to be evaluated for solubility, stability, bioavailability, and metabolic degradation pathways. These factors are critical for determining whether the compound can reach effective concentrations at target sites within the body and whether it will be metabolized into inactive or harmful byproducts. Computational modeling techniques can be employed to predict these properties before conducting expensive experimental studies.

Recent advancements in drug discovery have emphasized the importance of structure-based drug design (SBDD), where computational methods are used to predict how a molecule will interact with its biological target at the atomic level. CAS No. 2176152-25-1 could benefit from SBDD approaches to optimize its binding affinity and selectivity. By using molecular docking simulations and other computational tools, researchers can identify structural modifications that could enhance the compound's efficacy while minimizing side effects.

The potential applications of CAS No. 2176152-25-1 extend beyond oncology and inflammation treatment. Its unique structural features make it a versatile scaffold that could be modified to target other diseases or conditions. For example, modifications to the triazole or azetidine rings could alter its binding properties to explore new therapeutic avenues such as antiviral or antifungal treatments.

In conclusion,CAS No. 2176152-25-1, with its distinctive benzothiazole-triazole_azetidine core structure,holds significant promise as a lead compound for pharmaceutical development. Its ability to interact with multiple biological targets suggests broad therapeutic potential,and ongoing research aims to fully elucidate its mechanisms of action. As our understanding of disease pathways continues to grow,compounds like this one will play an increasingly important role in developing innovative treatments. Further exploration into its synthesis,pharmacokinetics,and biological activity will be essential steps toward realizing its full potential. With continued investment in research,this compound could one day contribute significantly to improving human health.